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Compound of Interest

Compound Name: 6-Pentadecene

Cat. No.: B15183754 Get Quote

An In-Depth Technical Guide to 6-Pentadecene

Introduction
6-Pentadecene (C15H30) is a long-chain alkene, a hydrocarbon featuring a single double

bond in its fifteen-carbon chain. It exists as two geometric isomers, (Z)-6-pentadecene (cis)

and (E)-6-pentadecene (trans). While a simple hydrocarbon, 6-pentadecene holds

significance in chemical ecology, acting as a semiochemical that mediates interactions between

species. This guide provides a technical overview of its molecular properties, biological role,

and relevant experimental protocols for its study, aimed at researchers in chemistry and the life

sciences.

Molecular and Physical Properties
The fundamental molecular properties of 6-pentadecene are consistent across its isomers,

though physical properties can differ slightly. The following tables summarize key quantitative

data for the compound.
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Property Value

Molecular Formula C15H30[1][2]

Molecular Weight 210.40 g/mol [1][2]

IUPAC Name ((E)-isomer) (E)-pentadec-6-ene[1]

IUPAC Name ((Z)-isomer) (Z)-pentadec-6-ene[2]

CAS Number ((E)-isomer) 74392-31-7[1]

CAS Number ((Z)-isomer) 74392-29-3[2]

Table 1: Core Molecular Data for 6-Pentadecene

Computed Property Value Isomer

XLogP3-AA 7.4[1] (E)

Boiling Point (Predicted) 269.8 °C (E)

Density (Predicted) 0.781 g/cm³ (E)

Table 2: Computed Physicochemical Properties for (E)-6-Pentadecene

Biological Significance: A Semiochemical
(Z)-6-Pentadecene has been identified as a biologically active compound in the orchid Ophrys

insectifera.[3] It is one of the key semiochemicals used by the orchid to attract its specific

pollinator, the solitary wasp Argogorytes mystaceus.[3] This interaction is a classic example of

sexual deception, where the orchid's floral scent mimics the sex pheromones of the female

wasp, luring male wasps to attempt copulation with the flower, thereby effecting pollination.
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Figure 1: Logical diagram illustrating the role of (Z)-6-Pentadecene as a semiochemical

mediating the relationship between the orchid Ophrys insectifera and its pollinator, the wasp

Argogorytes mystaceus.

Experimental Protocols
Synthesis of Alkenes
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While a specific protocol for 6-pentadecene is not detailed, a general method for synthesizing

similar alkenes involves the partial reduction of an alkyne.[3] For instance, 7-pentadecyne can

be prepared from 1-bromoheptyne and octylmagnesium chloride.[3] The resulting alkyne is

then partially reduced to yield the cis-alkene.[3] This approach provides a viable route for the

custom synthesis of specific alkene isomers like (Z)-6-pentadecene.[4]

Identification and Quantification by Gas
Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a primary analytical technique for the identification and quantification of volatile and

semi-volatile organic compounds like 6-pentadecene.[3][5][6] The following protocol outlines a

standard workflow.

1. Sample Preparation:

Samples (e.g., floral headspace extracts, insect cuticle washes) are collected in a suitable

solvent like hexane or dichloromethane.[3]

An internal standard (e.g., fluorene-d10, pyrene-d10) is added to all samples, calibration

standards, and quality control blanks for accurate quantification.[5]

2. GC-MS System Configuration:

Gas Chromatograph: An Agilent 6890 or similar system.[6]

Column: A non-polar capillary column, such as a HP-5MS (30-60 m x 0.25 mm ID, 0.25 µm

film thickness), is suitable for separating hydrocarbons.[5][7]

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[7][8]

Injection: 1-2 µL of the sample is injected using an autosampler, typically in splitless mode to

maximize sensitivity for trace analytes.[5][6]

Oven Temperature Program: A typical program starts at a low temperature (e.g., 50°C, hold

for 3 min) and ramps up to a high temperature (e.g., 320°C) at a rate of 4-10°C/min to elute

compounds based on their boiling points.[6]
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3. Mass Spectrometer Conditions:

Mass Spectrometer: A mass spectrometer such as an Agilent 5973 or a LECO Pegasus 4D.

[6][9]

Ionization Mode: Electron Impact (EI) at 70 eV.[8][9]

Acquisition Mode: Can be run in full scan mode to acquire mass spectra for compound

identification or in Selected Ion Monitoring (SIM) mode for higher sensitivity and quantitative

analysis of target compounds.[5][7]

Mass Range: A scan range of 35-500 amu is typical.[9]

4. Data Analysis:

Identification: Compounds are identified by comparing their retention time and the acquired

mass spectrum with reference spectra in a database like the NIST Mass Spectral Library.[8]

Quantification: The concentration of 6-pentadecene is determined by creating a calibration

curve from standards of known concentration and using the peak area ratio of the analyte to

the internal standard.[7]
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Figure 2: A generalized experimental workflow for the analysis of 6-Pentadecene using Gas

Chromatography-Mass Spectrometry (GC-MS).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15183754?utm_src=pdf-body-img
https://www.benchchem.com/product/b15183754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15183754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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